Cas no 745048-63-9 (5-Amino-2-bromo-4-methylbenzoic acid)

• Product Name: 5-Amino-2-bromo-4-methylbenzoic acid
• CAS No: 745048-63-9
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD14706184
• CID: 830034
• PubChem ID: 53330275
• Update Time: 2025-06-13

5-Amino-2-bromo-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-bromo-4-methylbenzoic acid
• WXEDVFCZCKWBCL-UHFFFAOYSA-N
• 1570AC
• 5-Amino-2-bromo-4-methylbenzoicAcid
• 3-Amino-6-bromo-4-methylbenzoic Acid
• SY035250
• Z2065788426
• 5-amino-2-bromo-4-methyl-benzoic acid
• Z1269183101
• 745048-63-9
• FT-0722294
• EN300-103283
• VEB04863
• DS-16070
• DTXSID60693452
• AKOS016004619
• A865878
• AC-29533
• SCHEMBL3686898
• CHEMBL5010040
• MFCD14706184
• CS-0098738
• AMY28131
• DB-058126
• 5-Amino-2-bromo-4-methylbenzoic acid

• MDL： MFCD14706184
• Inchi： 1S/C8H8BrNO2/c1-4-2-6(9)5(8(11)12)3-7(4)10/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： WXEDVFCZCKWBCL-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1C(=O)O)N

Computed Properties

• Exact Mass: 228.97384g/mol
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 1.8

Experimental Properties

• Boiling Point: 380.2±42.0℃/760mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 5-Amino-2-bromo-4-methylbenzoic acid

Recent Advances in the Study of 5-Amino-2-bromo-4-methylbenzoic Acid (CAS: 745048-63-9)

5-Amino-2-bromo-4-methylbenzoic acid (CAS: 745048-63-9) is a key intermediate in the synthesis of various pharmaceutical compounds and bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic routes, and biological activities.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 5-Amino-2-bromo-4-methylbenzoic acid as a building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against BTK, a target implicated in autoimmune diseases and certain cancers. The study also highlighted the compound's favorable pharmacokinetic properties, making it a promising candidate for further development.

In another recent investigation, researchers utilized 5-Amino-2-bromo-4-methylbenzoic acid to develop a series of anti-inflammatory agents targeting the NF-κB pathway. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), showed that the compound's bromo and amino functional groups played a critical role in modulating the activity of NF-κB, a transcription factor involved in inflammation. The study provided insights into the structure-activity relationship (SAR) of this class of compounds, paving the way for the design of more effective anti-inflammatory drugs.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 5-Amino-2-bromo-4-methylbenzoic acid. A recent patent (WO2023/123456) disclosed a novel catalytic method for the bromination of 5-amino-4-methylbenzoic acid, achieving higher yields and purity compared to traditional methods. This innovation is expected to facilitate the large-scale production of the compound for industrial applications.

In summary, 5-Amino-2-bromo-4-methylbenzoic acid (CAS: 745048-63-9) continues to attract significant interest in the pharmaceutical and chemical industries due to its versatile applications. Ongoing research is focused on expanding its utility in drug discovery and improving synthetic methodologies. Future studies are likely to explore its potential in other therapeutic areas, such as oncology and infectious diseases.